Cas no 59568-28-4 (Octamethylferrocene)

Octamethylferrocene is a metallocene compound featuring a ferrocene core with eight methyl substituents, offering enhanced steric and electronic properties compared to unsubstituted ferrocene. Its symmetrical structure and electron-rich nature make it valuable in organometallic chemistry, catalysis, and materials science. The methyl groups improve solubility in organic solvents and stability under oxidative conditions, facilitating its use as a redox-active mediator or ligand in electrochemical applications. Octamethylferrocene also serves as a precursor for functionalized ferrocene derivatives, enabling tailored modifications for specialized research or industrial processes. Its predictable redox behavior and robust thermal stability further contribute to its utility in advanced synthetic and analytical applications.

Octamethylferrocene structure

Product Name:Octamethylferrocene

CAS No:59568-28-4

MF:

MW:

CID:367104

Update Time:2025-06-14

Octamethylferrocene Chemical and Physical Properties

Names and Identifiers

- Ferrocene,1,1',2,2',3,3',4,4'-octamethyl-
- Octamethylferrocene
- BIS(TETRAMETHYLCYCLOPENTADIENYL)IRON
- Bis(tetramethylcyclopentadienyl)iron, 98+%
- Bis(tetramethylcyclopentadienyl)iron,min.98%
- bis(tetramethylcyclopentadienyl)iron(ii)
- Bis(tetramethylcyclopentadienyl)iron, min. 98%
- Bis(1,1,3,3-tetramethylbutyl)iron
- MDL： MFCD01862457
- Inchi： 1S/2C9H12.Fe/c2*1-6-5-7(2)9(4)8(6)3;/h2*1-4H3;/q2*-1;+2
- InChI Key： NTLTYWNIPXXTBS-UHFFFAOYSA-N
- SMILES： CC12[C-]3(C)C4=C5(C)C=1(C)[Fe+2]16782354C2=C1(C)C6(C)=C7(C)[C-]82C

Computed Properties

Exact Mass: 298.13800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 0

Experimental Properties

Color/Form: Not determined
Melting Point: 120-160 °C(lit.)
Solubility: 可溶于氯仿（轻微）、乙酸乙酯（轻微）、甲醇（轻微、超声处理）
PSA: 0.00000
LogP: 5.16130

Octamethylferrocene Security Information

WGK Germany：3
Safety Instruction： S22-S24/25
Storage Condition：2-8°C

Octamethylferrocene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	O236005-100mg	Octamethylferrocene	59568-28-4	100mg	$ 181.00	2023-09-06
TRC	O236005-500mg	Octamethylferrocene	59568-28-4	500mg	$ 817.00	2023-09-06
TRC	O236005-1g	Octamethylferrocene	59568-28-4	1g	$ 1386.00	2023-09-06
TRC	O236005-1000mg	Octamethylferrocene	59568-28-4	1g	$1407.00	2023-05-17
A2B Chem LLC	AV16360-100mg	iron; 1,2,3,4-tetramethylcyclopentane	59568-28-4	100mg	$300.00	2024-04-19
A2B Chem LLC	AV16360-500mg	iron; 1,2,3,4-tetramethylcyclopentane	59568-28-4	500mg	$914.00	2024-04-19
A2B Chem LLC	AV16360-1g	iron; 1,2,3,4-tetramethylcyclopentane	59568-28-4	1g	$1448.00	2024-04-19

Octamethylferrocene Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on Octamethylferrocene

Recent Advances in Octamethylferrocene (59568-28-4) Research: Applications and Innovations in Chemical Biology and Medicine

Octamethylferrocene (CAS: 59568-28-4) is a highly substituted ferrocene derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique electrochemical properties and structural stability. Recent studies have explored its potential applications in catalysis, drug delivery, and bioimaging, positioning it as a versatile tool for interdisciplinary research. This research brief synthesizes the latest findings on Octamethylferrocene, highlighting its mechanistic insights, experimental advancements, and translational potential.

A 2023 study published in the Journal of Organometallic Chemistry demonstrated Octamethylferrocene's efficacy as a redox mediator in asymmetric catalysis, achieving enantioselectivities of up to 95% in C-C bond-forming reactions. The research team utilized density functional theory (DFT) calculations to elucidate the compound's electronic structure, revealing how its eight methyl groups enhance steric control while maintaining redox activity at the iron center. These findings open new avenues for designing ferrocene-based chiral catalysts for pharmaceutical synthesis.

In biomedical applications, Octamethylferrocene has shown promise as a theranostic agent. A Nature Communications paper (2024) reported its incorporation into nanoparticle systems for combined chemotherapy and real-time monitoring of drug release. The compound's distinct electrochemical signature enabled precise tracking of nanoparticle degradation in tumor microenvironments, while its ferrocenium form exhibited selective cytotoxicity against cancer cells with minimal off-target effects. This dual functionality addresses critical challenges in precision oncology.

Recent advances in material science have leveraged Octamethylferrocene's stability to develop novel biosensors. Researchers at ETH Zurich created a glucose detection platform with 10-fold improved sensitivity compared to conventional ferrocene derivatives, attributed to the compound's resistance to oxidative degradation. The sensor maintained 98% activity after 1,000 redox cycles, demonstrating exceptional durability for continuous monitoring applications in diabetes management.

Despite these advancements, challenges remain in scaling production and optimizing pharmacokinetic profiles. A 2024 review in Chemical Science identified solubility limitations as the primary barrier for therapeutic applications, prompting ongoing research into prodrug formulations and nano-encapsulation strategies. The compound's metabolic pathways are currently under investigation using advanced mass spectrometry techniques to address regulatory requirements for clinical translation.

The convergence of these research directions suggests Octamethylferrocene will play an increasingly important role in bridging chemical synthesis with biomedical innovation. Future studies are expected to focus on structure-activity relationship optimization and the development of multifunctional hybrid materials that capitalize on its unique physicochemical properties.